Cas no 946272-27-1 (4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine)

• Product Name: 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• CAS No: 946272-27-1
• MF: C₂₁H₂₁FN₄O₃S
• MW: 428.479846715927
• CID: 6236153
• PubChem ID: 41783998
• Update Time: 2025-10-29

4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine
• 4-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• F2443-0257
• 4-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-phenoxypyrimidine
• 4-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-phenoxypyrimidine
• 946272-27-1
• AKOS024648608

• Inchi： 1S/C21H21FN4O3S/c1-16-23-20(15-21(24-16)29-17-7-3-2-4-8-17)25-11-13-26(14-12-25)30(27,28)19-10-6-5-9-18(19)22/h2-10,15H,11-14H2,1H3
• InChI Key： PDDLJJOQXRORBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCN(C2C=C(N=C(C)N=2)OC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 428.13183988g/mol
• Monoisotopic Mass: 428.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84Ų

Additional information on 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine

Introduction to 4-4-(2-Fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine (CAS No. 946272-27-1)

4-4-(2-Fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine, with the CAS number 946272-27-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of a fluorinated benzene sulfonyl group and a phenoxypyrimidine moiety, contribute to its distinct pharmacological profile.

The chemical structure of 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine can be described as follows: it consists of a pyrimidine ring substituted with a 4-(2-fluorobenzenesulfonyl)piperazin-1-yl group at the 4-position and a phenoxyl group at the 6-position. The 2-position is methylated, which adds to the compound's lipophilicity and potentially influences its bioavailability and metabolic stability. The fluorine atom in the benzene sulfonyl group enhances the compound's electronic properties, making it more reactive and capable of forming stable interactions with biological targets.

Recent studies have highlighted the potential of 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine in various therapeutic areas. One notable application is in the treatment of viral infections. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell factors essential for viral entry and assembly.

In addition to its antiviral properties, 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as breast, lung, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, including induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. These findings suggest that 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Toxicity studies have indicated that 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-phenoxypyrimidine is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety evaluations to ensure its long-term use is safe and effective. Preclinical toxicity studies have not revealed any significant adverse effects at relevant dose levels, which is encouraging for its potential clinical application.

The development of 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6 phenoxypyrimidine as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthesis routes to improve yield and reduce production costs.

In conclusion, 4 4-(2-fluorobenzenesulfonyl)piperazin 1 yl 2 methyl 6 phenoxypyrimidine (CAS No. 946272 27 1) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Further research is warranted to fully explore its therapeutic potential and bring this compound closer to clinical application.